N-(2,6-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)acetamide
• InChI: InChI=1S/C15H18Cl2N2O3/c16-11-2-1-3-12(17)14(11)18-13(20)10-19-6-4-15(5-7-19)21-8-9-22-15/h1-3H,4-10H2,(H,18,20)
• InChI Key: OXEQYWINUNFSQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC(=O)NC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C15H18Cl2N2O3
• Molecular Weight: 345.2 g/mol

Description

N-(2,6-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide, commonly known as DAA-1106, is a chemical compound that belongs to the class of spirocyclic compounds. It has been extensively studied for its potential therapeutic applications in the field of neuroscience and immunology.

Mechanism of Action

DAA-1106 binds to the PBR and modulates its activity. The exact mechanism of action of DAA-1106 is not fully understood, but it has been proposed that it may regulate the transport of cholesterol and other lipids across the mitochondrial membrane, which is essential for the production of steroid hormones and the maintenance of mitochondrial function. It may also modulate the immune response by regulating the activity of immune cells.
Biochemical and Physiological Effects:
DAA-1106 has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, improve cognitive function, and protect against neurodegeneration. It has also been shown to have anxiolytic and antidepressant effects. In vitro studies have shown that DAA-1106 can modulate the activity of immune cells and reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DAA-1106 in lab experiments is its high affinity for the PBR, which allows for specific targeting of this receptor. It is also relatively stable and can be easily synthesized in large quantities. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the experimental results.

Future Directions

There are several future directions for the study of DAA-1106. One direction is to further elucidate its mechanism of action and its role in regulating mitochondrial function and immune response. Another direction is to explore its potential therapeutic applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, and in the treatment of psychiatric disorders, such as anxiety and depression. Additionally, further studies are needed to determine the optimal dosage and administration route for DAA-1106 in humans.

Synthesis Methods

The synthesis of DAA-1106 involves the reaction of 2,6-dichloroaniline with 1,4-dioxaspiro[4.5]decane-8-carbaldehyde in the presence of a base. The resulting intermediate is then reacted with N-(2-bromoacetyl)-2,6-dichloroaniline to yield DAA-1106. The overall yield of the synthesis process is around 20%.

Scientific Research Applications

DAA-1106 has been extensively studied for its potential therapeutic applications in the field of neuroscience and immunology. It has been shown to bind with high affinity to the peripheral benzodiazepine receptor (PBR), also known as the translocator protein (TSPO). The PBR is expressed in various tissues, including the brain, where it is involved in the regulation of mitochondrial function, steroidogenesis, and immune response.